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Compound of Interest

Compound Name: DP-15

Cat. No.: B15543916 Get Quote

Unraveling "DP-15": A Search for a Specific
Molecular Entity
An in-depth investigation into scientific and public databases reveals that a specific molecule or

compound consistently identified as "DP-15" with established downstream signaling pathways

does not appear to exist in widely available research literature. The term "DP-15" is ambiguous

and corresponds to several different, unrelated subjects across various fields, preventing the

creation of a focused technical guide as requested.

The search for "DP-15" yielded multiple, distinct entities:

Antimicrobial Peptides (DP1-5): Research has been conducted on a series of novel

antimicrobial peptide analogs, designated DP1 through DP5. These are derived from the N-

terminal fragment of the cathelicidin-2 (CATH-2) peptide and have been studied for their

effectiveness against various microorganisms. Their mechanism of action relates to their

physicochemical properties and their ability to interact with and disrupt microbial

membranes[1].

Prostaglandin D2 Receptor 2 (DP2): In the field of immunology and inflammation, DP2 (also

known as CRTH2) is a G-protein coupled receptor for prostaglandin D2 (PGD2). Its signaling

pathways involve coupling to G-proteins to decrease cAMP and increase intracellular

calcium, which promotes allergic inflammation. This is a receptor, not a ligand or drug named

DP-15[2].
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Deubiquitinase Inhibitor (b-AP15): A compound named b-AP15 acts as an inhibitor of the

19S proteasome deubiquitinases USP14 and UCHL5. By blocking these enzymes, b-AP15

prevents the removal of ubiquitin from proteins targeted for degradation, leading to an

accumulation of poly-ubiquitinated proteins and subsequent cell death. It has been

investigated as a potential anti-cancer agent[3].

Interleukin-15 (IL-15): A well-characterized cytokine, IL-15, plays a critical role in the

development and activation of immune cells, particularly natural killer (NK) cells and T cells.

Its downstream signaling is extensive and involves the JAK/STAT, PI3K/AKT, and Ras/MAPK

pathways[4][5][6]. While the number "15" is present, the designation "DP" is not associated

with this molecule.

15-deoxy-Δ12,14-prostaglandin J2 (15d-PGJ2): This is an endogenous ligand that can act as

a neurodegenerative mediator and an anticancer agent by suppressing the PI3K-Akt

signaling pathway[7].

P-15 Peptide: The P-15 peptide is a 15-amino acid chain that is a synthetic analogue of a

cell-binding domain of collagen. It is primarily used in dental and orthopedic applications to

promote bone growth by facilitating cell attachment. Its mechanism is related to cell adhesion

rather than complex intracellular signaling cascades[8].

The significant heterogeneity of these findings underscores the absence of a singular, well-

defined molecule known as "DP-15" in the context of drug development or molecular biology

research. Without a specific and unambiguous target molecule, it is not possible to provide the

requested in-depth technical guide on its downstream signaling pathways, associated

quantitative data, or experimental protocols.

Further clarification on the specific chemical entity or the research context for "DP-15" is

required to proceed with a detailed analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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